Cas no 2228193-17-5 (1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile)

1-(2-Chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile is a specialized heterocyclic compound featuring a chlorothiazole core fused with a cyclopropane-carbonitrile moiety. This structure imparts unique reactivity, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of both chloro and cyano functional groups enhances its utility in cross-coupling reactions and further derivatization. Its rigid cyclopropane ring contributes to steric stability, while the electron-withdrawing nitrile group facilitates nucleophilic substitutions. The compound is particularly relevant in the development of novel insecticides and bioactive molecules due to its thiazole scaffold, which is known for its broad-spectrum biological activity. High purity and consistent quality ensure reliable performance in research and industrial applications.
1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile structure
2228193-17-5 structure
Product Name:1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile
CAS No:2228193-17-5
MF:C7H5ClN2S
MW:184.645998716354
CID:5894256
PubChem ID:165964868
Update Time:2025-11-02

1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile
    • 2228193-17-5
    • EN300-1994430
    • Inchi: 1S/C7H5ClN2S/c8-6-10-3-5(11-6)7(4-9)1-2-7/h3H,1-2H2
    • InChI Key: FIIGRKDZBHQDLF-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C2(C#N)CC2)S1

Computed Properties

  • Exact Mass: 183.9861970g/mol
  • Monoisotopic Mass: 183.9861970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 64.9Ų

1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile Pricemore >>

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Additional information on 1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile

1-(2-Chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile (CAS No. 2228193-17-5): A Comprehensive Overview

1-(2-Chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile (CAS No. 2228193-17-5) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring a chlorothiazole ring and a cyclopropane-carbonitrile moiety, makes it a versatile intermediate for synthesizing advanced chemicals. This article delves into its properties, applications, and market relevance, addressing common queries from researchers and industry professionals.

The compound's chemical formula is C7H5ClN2S, with a molecular weight of 184.64 g/mol. Its thiazole ring is known for its electron-rich nature, which enhances reactivity in cross-coupling reactions—a hot topic in modern synthetic chemistry. Recent studies highlight its role in developing crop protection agents, aligning with the global push for sustainable agriculture. Researchers are particularly interested in how 1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile can be optimized for lower environmental impact, a frequent search term in AI-driven literature reviews.

In pharmaceuticals, this compound serves as a precursor for heterocyclic drugs, especially those targeting infectious diseases. Its nitrile group offers a handle for further functionalization, a feature often explored in medicinal chemistry forums. With the rise of antibiotic resistance, queries like "novel thiazole-based antimicrobials" have spiked—placing CAS 2228193-17-5 at the center of cutting-edge research.

From an industrial perspective, the demand for high-purity 1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile has grown due to its use in electronic materials. Its thermal stability and compatibility with polymer matrices make it suitable for OLEDs and conductive films, addressing the surge in searches for "organic semiconductors." Suppliers emphasize batch consistency, as highlighted in recent SEO trends for specialty chemicals.

Environmental and safety profiles are also critical. While not classified as hazardous, proper handling of chlorothiazole derivatives is a common query among lab technicians. Regulatory databases frequently update guidelines for such compounds, reflecting their importance in green chemistry initiatives.

In summary, 1-(2-chloro-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile bridges multiple scientific disciplines. Its applications in agrochemical innovation, drug discovery, and advanced materials respond to today’s most pressing challenges, making it a compound worth watching in both academic and industrial spheres.

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